Cas no 1806611-82-4 (1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1806611-82-4
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4976171
• Update Time: 2025-06-11

1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO3/c1-3-16-10-5-4-9(7-14)11(6-10)12(13)8(2)15/h4-6,12,14H,3,7H2,1-2H3
• InChI Key： WXSOOOOSHYNWME-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=CC=1CO)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 232
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5

Additional information on 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one

Introduction to 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1806611-82-4)

1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one, identified by its CAS number 1806611-82-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a brominated ketone backbone with an ethoxy-substituted aromatic ring, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development. The presence of both bromine and hydroxymethyl functional groups makes it a valuable intermediate in various chemical transformations, particularly in cross-coupling reactions and medicinal chemistry.

The structural motif of 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one is characterized by a propanone core substituted with a bromine atom at the alpha position and an aromatic ring bearing both ethoxy and hydroxymethyl groups. This configuration allows for multiple pathways of chemical modification, making it a versatile building block for more complex molecules. In recent years, the compound has been explored in the synthesis of biologically active molecules, including potential candidates for therapeutic intervention.

One of the most compelling aspects of 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one is its utility in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. The aromatic ring can be further functionalized through various reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination, enabling the creation of diverse molecular architectures. These transformations are particularly relevant in the context of developing novel small-molecule drugs targeting specific biological pathways.

Recent advancements in synthetic methodologies have highlighted the importance of 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one as a precursor in the preparation of complex organic molecules. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom serves as an excellent handle for palladium-catalyzed cross-coupling reactions, while the hydroxymethyl group can be oxidized to an aldehyde or converted into other functional groups such as ethers or esters.

The pharmaceutical industry has shown particular interest in derivatives of 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one due to its potential to modulate enzyme activity and receptor binding. Researchers have explored its incorporation into molecules designed to interact with targets such as protein kinases, which play a central role in cell signaling cascades. By leveraging the compound's structural features, scientists aim to develop more effective and selective therapeutic agents with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one has found utility in materials science and agrochemical research. Its ability to undergo diverse chemical transformations makes it a valuable intermediate for synthesizing polymers, dyes, and specialty chemicals. The compound's reactivity also lends itself to the development of novel agrochemicals designed to enhance crop protection and yield improvement.

The synthesis of 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include bromination of ketones followed by functionalization of the aromatic ring with ethoxy and hydroxymethyl groups. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic protocols, reducing waste generation and improving yields.

One notable aspect of working with 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one is its stability under various reaction conditions, which facilitates its use in both laboratory-scale preparations and industrial processes. However, care must be taken to avoid unwanted side reactions, particularly when handling sensitive functional groups such as hydroxymethyl moieties, which can undergo oxidation or dehydration under certain conditions.

The growing body of research on 1-Bromo-1-(5-ethoxy-2-(hydroxymethyl)phenyl)propan-2-one underscores its importance as a versatile chemical intermediate. As synthetic chemistry continues to evolve, new methodologies will undoubtedly emerge that further expand its utility in drug discovery and material science. The compound's unique structural features make it a cornerstone in the development of innovative molecular architectures with broad applications across multiple scientific disciplines.

In conclusion, 1-Bromo - 1 - ( 5 - eth oxy - 2 - ( hydro xy m eth yl ) phen yl ) pro pan - 2 - one ( CAS No . 18066 11 - 82 - 4 ) remains a cornerstone compound due to its multifaceted reactivity , structural adaptability , and potential applications . Its role in advancing synthetic chemistry , pharmaceutical research , materials science , and agrochemical development highlights its enduring significance . As scientists continue to explore new synthetic pathways and applications , this compound will undoubtedly remain at the forefront of innovation .